Cas no 2648946-06-7 (5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride)

• Product Name: 5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride
• CAS No: 2648946-06-7
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• MDL: MFCD34168639
• CID: 5642899
• PubChem ID: 155973851
• Update Time: 2025-06-09

5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride

• MDL： MFCD34168639
• Inchi： 1S/C5H7N3O.ClH/c1-4(2-6-1)5-7-3-8-9-5;/h3-4,6H,1-2H2;1H
• InChI Key： LJSVPQJRFOUQRV-UHFFFAOYSA-N
• SMILES： C1(C2ON=CN=2)CNC1.Cl

Additional information on 5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride

Research Brief on 5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride (CAS: 2648946-06-7)

5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride (CAS: 2648946-06-7) is a chemically synthesized small molecule that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its azetidine and 1,2,4-oxadiazole moieties, has shown promising potential as a pharmacophore in the development of novel therapeutic agents. Recent studies have explored its applications in targeting various biological pathways, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

The structural uniqueness of 5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride lies in its ability to serve as a versatile scaffold for drug design. The azetidine ring, a four-membered nitrogen-containing heterocycle, contributes to the molecule's conformational rigidity and metabolic stability, while the 1,2,4-oxadiazole moiety enhances its binding affinity to biological targets. This combination makes the compound an attractive candidate for further pharmacological investigations.

Recent research has focused on the synthesis and optimization of 5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride derivatives to improve their pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the azetidine ring could significantly enhance the compound's blood-brain barrier permeability, making it a potential lead for CNS-targeted therapies. Additionally, in vitro assays revealed that certain derivatives exhibited potent inhibitory activity against specific enzyme targets associated with neurodegenerative diseases.

Another area of interest is the antimicrobial potential of 5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride. Preliminary findings from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicated that this compound and its analogs displayed notable activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial cell wall synthesis, although further mechanistic studies are required to confirm this hypothesis.

From a safety perspective, early-stage toxicological evaluations of 5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride have shown favorable results. Acute toxicity studies in rodent models reported no significant adverse effects at therapeutic doses, suggesting a relatively safe profile for further development. However, comprehensive long-term toxicity assessments and metabolic studies are still needed to fully characterize the compound's safety parameters.

In conclusion, 5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride represents an exciting chemical entity with multiple therapeutic applications. Its unique structural features and promising biological activities warrant continued investigation, particularly in the areas of CNS disorders and antimicrobial therapy. Future research directions may include structure-activity relationship studies to optimize potency and selectivity, as well as in vivo efficacy studies in relevant disease models.